Cas no 30863-04-8 (1,3,5-Triazine,2,4-diphenyl-6-(phenylthio)-)

1,3,5-Triazine,2,4-diphenyl-6-(phenylthio)- structure
30863-04-8 structure
Product Name:1,3,5-Triazine,2,4-diphenyl-6-(phenylthio)-
CAS No:30863-04-8
MF:C21H15N3S
MW:341.428902864456
CID:305633
Update Time:2024-01-27

1,3,5-Triazine,2,4-diphenyl-6-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine,2,4-diphenyl-6-(phenylthio)-
    • 2,4-DIPHENYL-6-(PHENYLTHIO)-S-TRIAZINE
    • 1,3,5-Triazine, 2,4-diphenyl-6-(phenylthio)-
    • Inchi: 1S/C21H15N3S/c1-4-10-16(11-5-1)19-22-20(17-12-6-2-7-13-17)24-21(23-19)25-18-14-8-3-9-15-18/h1-15H
    • InChI Key: BFJWMVWTEIVDDT-UHFFFAOYSA-N
    • SMILES: N1=C(SC2=CC=CC=C2)N=C(C2=CC=CC=C2)N=C1C1=CC=CC=C1

Computed Properties

  • Exact Mass: 341.09885
  • Monoisotopic Mass: 341.098668
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64

Experimental Properties

  • Density: 1.3
  • Boiling Point: 577.2°C at 760 mmHg
  • Flash Point: 302.9°C
  • Refractive Index: 1.711
  • PSA: 38.67
  • pka: 0.24±0.10(Predicted)
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